Cas no 88175-74-0 (1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trimethoxyphenyl)-)

1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trimethoxyphenyl)- structure
88175-74-0 structure
Product Name:1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trimethoxyphenyl)-
CAS No:88175-74-0
MF:C18H22O6
MW:334.363686084747
CID:642086
PubChem ID:71410280
Update Time:2025-04-19

1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trimethoxyphenyl)-
    • 2-propanoyl-5-(2,4,6-trimethoxyphenyl)cyclohexane-1,3-dione
    • DTXSID90829969
    • 88175-74-0
    • Inchi: 1S/C18H22O6/c1-5-12(19)18-13(20)6-10(7-14(18)21)17-15(23-3)8-11(22-2)9-16(17)24-4/h8-10,18H,5-7H2,1-4H3
    • InChI Key: WUZWHFUYAZTHNK-UHFFFAOYSA-N
    • SMILES: O=C1C(C(CC)=O)C(CC(C2C(=CC(=CC=2OC)OC)OC)C1)=O

Computed Properties

  • Exact Mass: 334.14163842g/mol
  • Monoisotopic Mass: 334.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.9Ų
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